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Compound of Interest

(1-Aminocyclopropyl)methanol
Compound Name:
hydrochloride

Cat. No.: B111220

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for (1-Aminocyclopropyl)methanol hydrochloride, including operational and
disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)

(1-Aminocyclopropyl)methanol hydrochloride is classified as a compound that can cause
serious eye irritation[1]. It is crucial to handle this chemical with appropriate personal protective
equipment to minimize exposure risks.

Recommended Personal Protective Equipment:
o Eye Protection: Wear chemical safety goggles or a face shield.[2][3]

» Hand Protection: Use chemical-impermeable gloves that have been inspected prior to use.

[2]

» Skin and Body Protection: Wear protective clothing to prevent skin contact. In case of fire,
fire/flame resistant clothing is recommended.[2]
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» Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable
respiratory mask.[2][4]

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential to ensure a safe laboratory environment
when working with (1-Aminocyclopropyl)methanol hydrochloride.

Step-by-Step Handling Protocol:

e Preparation:
o Ensure the work area is well-ventilated, preferably within a chemical fume hood.[2][3][4]
o Locate the nearest eyewash station and safety shower before beginning work.[4]

o Remove all sources of ignition as the compound has a flash point.[2] Use non-sparking
tools and explosion-proof equipment.[2][4]

e Handling:

[¢]

Avoid the formation of dust and aerosols.[2]

[¢]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2][3]

o

Avoid contact with skin and eyes.[2]

o

Wash hands thoroughly after handling.[2][3]

[¢]

Do not eat, drink, or smoke in the handling area.[3][4]
o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://media.laballey.com/docbuilder/methanol-99-lab-grade-safety-data-sheet-6700175b3e859.pdf
https://www.benchchem.com/product/b111220?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://aksci.com/sds/9224DU_SDS.pdf
https://media.laballey.com/docbuilder/methanol-99-lab-grade-safety-data-sheet-6700175b3e859.pdf
https://media.laballey.com/docbuilder/methanol-99-lab-grade-safety-data-sheet-6700175b3e859.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://media.laballey.com/docbuilder/methanol-99-lab-grade-safety-data-sheet-6700175b3e859.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://aksci.com/sds/9224DU_SDS.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://aksci.com/sds/9224DU_SDS.pdf
https://aksci.com/sds/9224DU_SDS.pdf
https://media.laballey.com/docbuilder/methanol-99-lab-grade-safety-data-sheet-6700175b3e859.pdf
https://www.chemicalbook.com/msds/1-amino-cyclopropanemethanol.pdf
https://media.laballey.com/docbuilder/methanol-99-lab-grade-safety-data-sheet-6700175b3e859.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

In the event of exposure or a spill, immediate and appropriate action is critical.

o Eye Contact: Immediately rinse with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical help.[2]

» Skin Contact: Take off contaminated clothing immediately and wash the affected area with
plenty of water. If skin irritation occurs, get medical help.[2]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If
breathing is difficult, give oxygen. Seek medical help if the person feels unwell.[2][3]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Call a doctor or Poison Control Center immediately.[2][3]

o Spills: Evacuate personnel to a safe area. Prevent further leakage if it is safe to do so.
Collect the spillage using non-sparking tools and place it in a suitable, closed container for
disposal.[2] Do not let the chemical enter drains.[2]

Disposal Plan

Proper disposal of (1-Aminocyclopropyl)methanol hydrochloride and its containers is
crucial to prevent environmental contamination.

o Waste Disposal: Dispose of the contents and container at an appropriate treatment and
disposal facility in accordance with all applicable local, state, and federal regulations.[2]

o Contaminated Clothing: Contaminated clothing should be washed before reuse.[2]

Quantitative Data Summary
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Property Value Source
Molecular Formula C4H10CINO [1][5]
Molecular Weight 123.58 g/mol [1][5]
CAS Number 115652-52-3 [1][5]
Flash Point 40.4°C [2]

GHS Hazard Statement H319: Causes serious eye o

irritation

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of (1-
Aminocyclopropyl)methanol hydrochloride.
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Workflow for Safe Handling of (1-Aminocyclopropyl)methanol hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-aminocyclopropyl-methanol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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